Base-promoted tandem synthesis of 2-azaaryl indoline†

Organic & Biomolecular Chemistry Pub Date: 2023-11-07 DOI: 10.1039/D3OB01444D

Abstract

A novel tandem method to synthesize 2-azaaryl indoline promoted by LiN(SiMe3)2 from 2-azaaryl methyl amine and 2-fluoro benzyl bromides was developed. Mechanistic investigation indicated that this tandem cyclization was initiated by selective benzyl C-SN2 substitution followed by an intramolecular SNAr reaction. Diverse 2-azaaryl indoles could also be obtained via simple functional transformations.

Graphical abstract: Base-promoted tandem synthesis of 2-azaaryl indoline
Base-promoted tandem synthesis of 2-azaaryl indoline†
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